Cas no 2228407-25-6 ({1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine
• CAS No: 2228407-25-6
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 6363077
• PubChem ID: 165636311
• Update Time: 2025-06-09

{1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine
• EN300-1980362
• {1-[(2-chloro-5-methylphenyl)methyl]cyclopropyl}methanamine
• 2228407-25-6

• Inchi： 1S/C12H16ClN/c1-9-2-3-11(13)10(6-9)7-12(8-14)4-5-12/h2-3,6H,4-5,7-8,14H2,1H3
• InChI Key： MZZOEMARVQXYGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CC1(CN)CC1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine

Chemical Profile of {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine (CAS No. 2228407-25-6)

{1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2228407-25-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine consists of a cyclopropyl ring substituted with a {1-(2-chloro-5-methylphenyl)methyl} group, which contributes to its distinct chemical and pharmacological characteristics. The presence of both chloro and methyl substituents on the aromatic ring enhances its reactivity and potential interactions with biological targets, which is a critical factor in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring cyclopropyl moieties. The cyclopropyl group is known for its ability to improve metabolic stability and binding affinity, making it a valuable component in the design of novel therapeutic agents. {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine exemplifies this trend, as it combines the structural advantages of the cyclopropyl ring with the electronic effects provided by the chloro and methyl substituents.

One of the most compelling aspects of {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine is its potential role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. Preliminary studies have suggested that this compound may interact with specific enzymes and receptors, leading to therapeutic effects that are relevant to a variety of clinical conditions. For instance, its interaction with cyclooxygenase (COX) enzymes has been hypothesized to contribute to anti-inflammatory properties, while its binding to certain neurotransmitter receptors could have implications for pain management.

The synthesis of {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine presents unique challenges due to the complexity of its molecular framework. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, are often employed to construct the desired structure with high precision. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent pharmacological evaluation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level, providing valuable insights into its mechanism of action. These computational studies complement experimental investigations, enabling a more comprehensive understanding of its pharmacological properties.

In clinical research settings, {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine has been investigated for its potential as a lead compound in drug development. Its structural features make it a versatile scaffold for generating analogs with enhanced potency and selectivity. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the pharmacological profile of this compound to address specific therapeutic needs.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Preclinical studies involving {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine have focused on assessing its toxicity profile, pharmacokinetics, and interaction with metabolic pathways. These studies provide critical data that inform decisions about whether to proceed with further development or to explore alternative molecular structures.

The future direction of research on {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine is likely to be influenced by emerging trends in drug discovery, such as the integration of artificial intelligence (AI) and machine learning (ML) into medicinal chemistry workflows. AI-driven approaches can accelerate the identification of promising compounds like this one by predicting their biological activity and optimizing their chemical properties.

In conclusion, {1-(2-chloro-5-methylphenyl)methylcyclopropyl}methanamine (CAS No. 2228407-25-6) represents an intriguing example of how structural innovation can lead to the discovery of novel therapeutic agents. Its unique combination of chemical features and promising pharmacological properties make it a valuable candidate for further research in pharmaceutical chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.